N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2,6-difluorobenzamide

• IUPAC Name: N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C15H10ClF2N5O/c16-9-4-6-10(7-5-9)23-13(20-21-22-23)8-19-15(24)14-11(17)2-1-3-12(14)18/h1-7H,8H2,(H,19,24)
• InChI Key: ZLNURDYRBRRCLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NCC2=NN=NN2C3=CC=C(C=C3)Cl)F
• Molecular Formula: C15H10ClF2N5O
• Molecular Weight: 349.72 g/mol

Description

The compound “N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2,6-difluorobenzamide” is a complex organic molecule. It contains a tetrazole ring, which is a type of heterocyclic aromatic compound that often exhibits biological activity. The compound also contains a benzamide group, which is commonly found in pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a tetrazole ring, a benzamide group, and a chlorophenyl group. These functional groups could potentially allow for various types of chemical reactions.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• The cyanamide moiety in this compound is present in several biologically active molecules. For instance, it resembles the cathepsin K protease and type 4 phosphodiesterase inhibitors A and B. .

Anti-Allergic Activities

• Derivatives of similar compounds have been tested for anti-allergic activities. .

Antiviral Properties

• Although not directly studied for antiviral activity, the compound’s structural features suggest it might have potential in inhibiting viral replication. .

Organic Synthesis and Building Blocks

• .

Future Directions

The future research directions for this compound would likely depend on its biological activity. If it shows promise in preliminary studies, it could be further developed and studied as a potential pharmaceutical.